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Compound of Interest

Compound Name: 4-Methylpyridine-2,6-diamine

Cat. No.: B056795

An In-depth Technical Guide on the Safety and Handling of 4-Methylpyridine-2,6-diamine
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals and is
not a substitute for a formal Safety Data Sheet (SDS). Always consult the specific SDS
provided by the manufacturer before handling this chemical and adhere to all institutional and
regulatory safety protocols.

Executive Summary

4-Methylpyridine-2,6-diamine (CAS No: 38439-33-7) is a chemical intermediate used in the
synthesis of various compounds, including pharmacologically active agents like N-(pyridin-2-yl)
arylsulfonamides.[1] Due to its chemical nature, it presents significant health and safety
hazards that necessitate strict handling and safety protocols. This guide provides a
comprehensive overview of its hazards, safe handling procedures, emergency protocols, and
disposal considerations, compiled from available safety data.

Hazard Identification and Classification

4-Methylpyridine-2,6-diamine is classified as a hazardous chemical. The primary hazards are
associated with its corrosive properties.

GHS Hazard Classification:
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» Signal Word: Danger
e Pictogram: Corrosion
o Hazard Statement: H314 - Causes severe skin burns and eye damage.

Due to the limited specific toxicological data for this exact isomer, it is prudent to handle it with
the same precautions as related, more thoroughly studied toxic pyridinamines. Related
compounds are known to be toxic if swallowed, fatal in contact with skin, and may cause
respiratory irritation.

Physical and Chemical Properties

Quantitative data for 4-Methylpyridine-2,6-diamine and a closely related isomer are
summarized below for reference.

Property Value Source
Chemical Formula CeHoNs3 [2]
Molecular Weight 123.16 g/mol [2]
Physical Form Solid

Melting Point 100-102 °C [1]
Storage Temperature 2-8 °C

Toxicology and Health Effects

While comprehensive toxicological studies for 4-Methylpyridine-2,6-diamine are not widely
available, the primary immediate hazard is its corrosive nature. Data from related
diaminopyridine and aminomethylpyridine compounds indicate potential for significant toxicity.
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Hazard Category (Based .
Exposure Route Potential Health Effects
on Related Compounds)

Harmful or fatal if swallowed.

Oral Acute Toxicity, Category 2 or 3

[31[4]

Can be toxic or fatal in contact
Dermal Acute Toxicity, Category 3 with skin; causes severe skin

burns.[3]

May be harmful if inhaled,
Inhalation Acute Toxicity, Category 2 causing respiratory irritation.[3]

[4]

Serious Eye Damage, Causes severe eye damage.

Eye Contact
Category 1 [3]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory system irritation.[3][4]

Experimental Protocols
Personal Protective Equipment (PPE) Protocol

Strict adherence to PPE guidelines is mandatory.
o Lab Attire: Wear a flame-retardant lab coat, long pants, and closed-toe shoes at all times.

o Eye and Face Protection: Use chemical safety goggles and a face shield, compliant with
OSHA 29 CFR 1910.133 or European Standard EN166.[3][4]

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and protective
clothing to prevent any skin exposure.[3]

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if there is a risk of dust inhalation or if exposure limits are exceeded.[3] All work
should be conducted in a certified chemical fume hood.

Safe Handling and Storage Protocol
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Engineering Controls: Handle the product exclusively in a well-ventilated area, preferably
within a chemical fume hood.[3][4] Ensure that eyewash stations and safety showers are in
close proximity and operational.[3][4]

Handling Practices: Do not breathe dust. Avoid contact with eyes, skin, and clothing.[3] Do
not eat, drink, or smoke in the handling area.[5][6] Wash hands thoroughly after handling.[4]

Storage Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated
place.[3] Store locked up at the recommended temperature of 2-8°C.

Incompatible Materials: Store away from strong oxidizing agents and strong acids.[3][4]

Emergency First Aid Protocol

Immediate medical attention is required for all exposure routes.[3][4]

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Remove contact lenses if present and easy to do. Seek immediate medical
attention from an ophthalmologist.

Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[3][4]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[3][4]

Ingestion: Call a physician or poison control center immediately.[3][6] Clean the mouth with
water. Do NOT induce vomiting.[6]

Spill and Disposal Protocol

o Spill Containment: Evacuate personnel from the area. Ensure adequate ventilation. Wear full
PPE, including respiratory protection.[4]

o Cleanup: Sweep up the solid material carefully, avoiding dust formation, and shovel it into a
suitable, labeled container for disposal.[3][4] Do not let the chemical enter the environment
or drains.[3]
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o Waste Disposal: Dispose of the waste material at an approved waste disposal plant.[6]

Waste generators must comply with all local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[3]

Fire-Fighting Measures

Parameter

Value

Flash Point

240 °C / 464 °F[3]

Autoignition Temperature

480 °C / 896 °F[3]

Suitable Extinguishing Media

Water spray, Carbon dioxide (COz), Dry

chemical, Chemical foam.[3]

Hazardous Combustion Products

Nitrogen oxides (NOx), Carbon monoxide (CO),
Carbon dioxide (CO2).[3]

Firefighter Protection

As in any fire, wear a self-contained breathing
apparatus (SCBA) with pressure-demand
(MSHA/NIOSH approved or equivalent) and full

protective gear.[3]

Visualized Workflows and Relationships

The following diagrams illustrate the critical safety relationships and workflows for handling 4-

Methylpyridine-2,6-diamine.
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Caption: Logical flow of safety and handling procedures.
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Caption: General experimental workflow for safe chemical use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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